![molecular formula C19H17F3N4O3S B2704231 N-(2-(4-cyclopropyl-3-(4-fluorophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2,4-difluorobenzenesulfonamide CAS No. 2320727-03-3](/img/structure/B2704231.png)
N-(2-(4-cyclopropyl-3-(4-fluorophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2,4-difluorobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Selective Cyclooxygenase-2 (COX-2) Inhibition
One of the primary scientific research applications of this compound class involves the selective inhibition of cyclooxygenase-2 (COX-2). The introduction of a fluorine atom has been shown to preserve COX-2 potency and notably increase COX1/COX-2 selectivity. This is significant for the development of potential treatments for conditions like rheumatoid arthritis, osteoarthritis, and acute pain. The identification of potent, highly selective, and orally active COX-2 inhibitors, such as JTE-522, highlights the compound's promise in pharmaceutical applications (Hiromasa Hashimoto et al., 2002).
Enantioselective Fluorination
Another application includes the enantioselective fluorination of 2-oxindoles, demonstrating the compound's utility in fine-tuning the reactivity and selectivity of N-fluorobenzenesulfonamide in fluorination reactions. This has led to the synthesis of 3-fluoro-2-oxindoles with excellent yields and enantioselectivities, showcasing its potential in the development of novel synthetic methodologies and pharmaceuticals (Fajie Wang et al., 2014).
Synthesis of Benzosultams
The compound's derivatives have also been explored in the synthesis of benzosultams, particularly through photo-initiated trifluoromethylation under visible light irradiation. This transformation showcases the compound's versatility in chemical synthesis, providing a pathway to novel benzosultam structures with potential applications in materials science and pharmaceuticals (Y. Xiang et al., 2016).
Antitubercular Agent Potential
Research into the compound's derivatives has also indicated potential as antitubercular agents. Docking studies against the enoyl reductase (InhA) enzyme of Mycobacterium tuberculosis suggest plausible inhibitory action, pointing towards its application in combating tuberculosis (Nikil Purushotham & B. Poojary, 2018).
Structural Investigation and Drug Development
Additionally, structural investigations into derivatives like AND-1184 have provided insights into their potential as active pharmaceutical ingredients (APIs) for the treatment of dementia. The comprehensive characterization, including single-crystal X-ray and solid-state NMR, underlines the compound's role in the development of therapeutics (Tomasz Pawlak et al., 2021).
Mechanism of Action
Properties
IUPAC Name |
N-[2-[4-cyclopropyl-3-(4-fluorophenyl)-5-oxo-1,2,4-triazol-1-yl]ethyl]-2,4-difluorobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F3N4O3S/c20-13-3-1-12(2-4-13)18-24-25(19(27)26(18)15-6-7-15)10-9-23-30(28,29)17-8-5-14(21)11-16(17)22/h1-5,8,11,15,23H,6-7,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNNSDSWSFNJGRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C(=NN(C2=O)CCNS(=O)(=O)C3=C(C=C(C=C3)F)F)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F3N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.